Cas no 2243-44-9 (Benzene,[2-(2-chloroethoxy)ethoxy]-)

• Product Name: Benzene,[2-(2-chloroethoxy)ethoxy]-
• CAS No: 2243-44-9
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 280028
• PubChem ID: 75239
• Update Time: 2025-04-19

Benzene,[2-(2-chloroethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[2-(2-chloroethoxy)ethoxy]-
• 2-(2-chloroethoxy)ethoxybenzene
• (2-Chlor-aethyl)-(2-phenoxy
• [2-(2-Chloroethoxy)ethoxy]benzene
• 1-(2-Chlor-aethoxy)-2-phenoxy-aethan
• 1-(2-chloro-ethoxy)-2-phenoxy-ethane
• 2-(2-Phenoxy-aethoxy)-aethylchlorid
• 2-(2-phenoxyethoxy)ethyl chloride
• 2'-Chlor-2-phenoxy-diaethylaether
• 2-Chloroethyl 2-phenoxyethyl ether
• AC1L2OCC
• AC1Q3VAP
• Benzene, (2-(2-chloroethoxy)ethoxy)-
• Ethane, 1-(2-chloroethoxy)-2-phenoxy-
• SureCN1985916
• 1-Phenoxy-5-chloro-3-oxapentane
• NSC 1852
• NSC 404199
• beta-(beta'-Chloroethoxyl)phenetole
• Benzene, [2-(2-chloroethoxy)ethoxy]-
• [2-(2-Chloroethoxy)ethoxy]benzene #
• NSC-1852
• NS00027175
• NSC404199
• 2243-44-9
• NSC-404199
• EINECS 218-813-6
• SZAPPHDTDAQSQV-UHFFFAOYSA-N
• SCHEMBL1985916
• DTXSID40176955
• NSC1852
• X6388FC35L
• AI3-02514

• Inchi： 1S/C10H13ClO2/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： SZAPPHDTDAQSQV-UHFFFAOYSA-N
• SMILES： ClCCOCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.06049
• Monoisotopic Mass: 200.060407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.149 g/cm3 (15 ºC)
• Boiling Point: 160 ºC (19 Torr)
• Flash Point: 112.5±17.0 ºC,
• Refractive Index: 1.523 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 18.46
• LogP: 2.32080